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Compound of Interest

Compound Name:
Beclomethasone-17-

Monopropionate-d3

Cat. No.: B15600357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Beclomethasone-17-Monopropionate-d3, a deuterated isotopologue of the active

corticosteroid metabolite, Beclomethasone-17-Monopropionate. This document is intended for

researchers, scientists, and professionals in drug development who are utilizing this compound

as an internal standard in pharmacokinetic and metabolic studies.

Core Chemical Properties
Beclomethasone-17-Monopropionate-d3 is the deuterium-labeled form of Beclomethasone-

17-Monopropionate, the primary active metabolite of the prodrug Beclomethasone

Dipropionate.[1][2][3] The incorporation of three deuterium atoms into the propionate moiety

provides a distinct mass difference, making it an ideal internal standard for quantitative analysis

by mass spectrometry-based methods.[4][5]
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Property Value Source

Molecular Formula C25H30D3ClO6 [4][6][7]

Molecular Weight 468.00 g/mol [4][6][7]

SMILES

C1=C[C@]2(C)[C@@]3(Cl)--

INVALID-LINK--C[C@]4(C)--

INVALID-LINK--(C(=O)CO)--

INVALID-LINK--

C[C@@]4([H])C3CCC2=CC1=

O

[6]

Parent Compound CAS

Number

5534-18-9 (Beclomethasone-

17-Monopropionate)
[6][8][9][10]

Appearance Off-White to Pale Yellow Solid [11]

Storage -20°C [6]

Mechanism of Action: Glucocorticoid Receptor
Agonism
Beclomethasone-17-Monopropionate exerts its anti-inflammatory effects by acting as a potent

agonist for the glucocorticoid receptor (GR).[2][6][8] Upon administration, the prodrug

Beclomethasone Dipropionate is rapidly hydrolyzed by esterases to form Beclomethasone-17-

Monopropionate, which has a significantly higher binding affinity for the GR compared to the

parent drug.[1][3] This binding event initiates a signaling cascade that ultimately leads to the

suppression of pro-inflammatory gene expression.
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Glucocorticoid Receptor Signaling Pathway
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Mechanism of action of Beclomethasone-17-Monopropionate.
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Experimental Protocols: Quantitative Analysis by
LC-MS/MS
The primary application of Beclomethasone-17-Monopropionate-d3 is as an internal

standard for the accurate quantification of Beclomethasone-17-Monopropionate in biological

matrices.[4][5] Below is a representative experimental protocol for the simultaneous

quantification of Beclomethasone Dipropionate and Beclomethasone-17-Monopropionate in

plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), adapted from

established methodologies.[12][13]

1. Sample Preparation (Solid-Phase Extraction)

Spike 1 mL of plasma with a known concentration of Beclomethasone-17-
Monopropionate-d3 internal standard.

Condition a solid-phase extraction (SPE) cartridge with methanol followed by water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with a water/methanol mixture to remove interferences.

Elute the analytes with methanol.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography

Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

3. Tandem Mass Spectrometry
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Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Beclomethasone-17-Monopropionate: Monitor the transition of the precursor ion to a

specific product ion.

Beclomethasone-17-Monopropionate-d3: Monitor the transition of the deuterated

precursor ion to its corresponding product ion.

Beclomethasone Dipropionate: Monitor the transition of its precursor ion to a specific

product ion.

Data Analysis: Quantify the amount of Beclomethasone-17-Monopropionate in the sample by

comparing the peak area ratio of the analyte to the internal standard against a calibration

curve.
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LC-MS/MS Workflow for Quantification

Sample Preparation (Plasma + Internal Standard)

Solid-Phase Extraction
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Tandem Mass Spectrometry Detection (ESI+)

Data Analysis (Peak Area Ratio)
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A typical workflow for quantitative analysis using LC-MS/MS.

Logical Relationship of Beclomethasone
Compounds
The following diagram illustrates the relationship between Beclomethasone Dipropionate, its

active metabolite, and the deuterated internal standard.
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Relationship of Beclomethasone Compounds
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The relationship between Beclomethasone compounds.

Conclusion
Beclomethasone-17-Monopropionate-d3 is an essential tool for the accurate and precise

quantification of the active metabolite Beclomethasone-17-Monopropionate in complex

biological matrices. Its use as an internal standard in LC-MS/MS-based bioanalytical methods

is critical for pharmacokinetic, toxicokinetic, and drug metabolism studies in the development

and clinical evaluation of Beclomethasone Dipropionate. This guide provides the foundational

chemical and analytical information required for its effective implementation in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/beclomethasone-17-propionate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Beclomethasone-Dipropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Beclomethasone-Dipropionate
https://www.medchemexpress.com/beclomethasone-17-monopropionate-d3.html
https://veeprho.com/impurities/beclomethasone-17-monopropionate-d5/
https://www.biorbyt.com/beclomethasone-17-monopropiona-orb2299801.html
https://www.tlcstandards.com/ProdDetail.aspx?ID=1657&name=BECLOMETHASONE
https://www.selleckchem.com/products/beclomethasone-17-propionate.html
https://sielc.com/beclomethasone-17-monopropionate
https://commonchemistry.cas.org/detail?cas_rn=5534-18-9
https://www.pharmaffiliates.com/en/beclomethasone-17-propionate-d5-pasti010110.html
https://pubmed.ncbi.nlm.nih.gov/15135091/
https://pubmed.ncbi.nlm.nih.gov/15135091/
https://pubmed.ncbi.nlm.nih.gov/15135091/
https://pubmed.ncbi.nlm.nih.gov/15135091/
https://pubmed.ncbi.nlm.nih.gov/1860934/
https://pubmed.ncbi.nlm.nih.gov/1860934/
https://pubmed.ncbi.nlm.nih.gov/1860934/
https://pubmed.ncbi.nlm.nih.gov/1860934/
https://www.benchchem.com/product/b15600357#beclomethasone-17-monopropionate-d3-chemical-properties
https://www.benchchem.com/product/b15600357#beclomethasone-17-monopropionate-d3-chemical-properties
https://www.benchchem.com/product/b15600357#beclomethasone-17-monopropionate-d3-chemical-properties
https://www.benchchem.com/product/b15600357#beclomethasone-17-monopropionate-d3-chemical-properties
https://www.benchchem.com/product/b15600357#beclomethasone-17-monopropionate-d3-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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